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Dimethyltetrahydrofuran methoxyphosphinyloxyethylquinolinium Dimethyltetrahydrofuran methoxyphosphinyloxyethylquinolinium
Brand Name: Vulcanchem
CAS No.: 109516-82-7
VCID: VC0009141
InChI: InChI=1S/C38H63N2O7P/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-21-28-39-36(41)44-32-37(2)26-27-38(3,47-37)33-46-48(42,43)45-31-30-40-29-22-24-34-23-19-20-25-35(34)40/h19-20,22-25,29H,4-18,21,26-28,30-33H2,1-3H3,(H-,39,41,42,43)/t37-,38+/m0/s1
SMILES: CCCCCCCCCCCCCCCCCCNC(=O)OCC1(CCC(O1)(C)COP(=O)([O-])OCC[N+]2=CC=CC3=CC=CC=C32)C
Molecular Formula: C18H26NO4P+2
Molecular Weight: 690.9 g/mol

Dimethyltetrahydrofuran methoxyphosphinyloxyethylquinolinium

CAS No.: 109516-82-7

Main Products

VCID: VC0009141

Molecular Formula: C18H26NO4P+2

Molecular Weight: 690.9 g/mol

Dimethyltetrahydrofuran methoxyphosphinyloxyethylquinolinium - 109516-82-7

CAS No. 109516-82-7
Product Name Dimethyltetrahydrofuran methoxyphosphinyloxyethylquinolinium
Molecular Formula C18H26NO4P+2
Molecular Weight 690.9 g/mol
IUPAC Name [(2R,5S)-2,5-dimethyl-5-(octadecylcarbamoyloxymethyl)oxolan-2-yl]methyl 2-quinolin-1-ium-1-ylethyl phosphate
Standard InChI InChI=1S/C38H63N2O7P/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-21-28-39-36(41)44-32-37(2)26-27-38(3,47-37)33-46-48(42,43)45-31-30-40-29-22-24-34-23-19-20-25-35(34)40/h19-20,22-25,29H,4-18,21,26-28,30-33H2,1-3H3,(H-,39,41,42,43)/t37-,38+/m0/s1
Standard InChIKey REMOGQMNWCFKEE-UHFFFAOYSA-N
Isomeric SMILES CCCCCCCCCCCCCCCCCCNC(=O)OC[C@@]1(CC[C@](O1)(C)COP(=O)([O-])OCC[N+]2=CC=CC3=CC=CC=C32)C
SMILES CCCCCCCCCCCCCCCCCCNC(=O)OCC1(CCC(O1)(C)COP(=O)([O-])OCC[N+]2=CC=CC3=CC=CC=C32)C
Canonical SMILES CCCCCCCCCCCCCCCCCCNC(=O)OCC1(CCC(O1)(C)COP(=O)([O-])OCC[N+]2=CC=CC3=CC=CC=C32)C
Synonyms dimethyltetrahydrofuran methoxyphosphinyloxyethylquinolinium
SDZ 63-675
SDZ-63-675
SRI 63-675
SRI 63675
SRI-63-675
PubChem Compound 122013
Last Modified Nov 11 2021
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